Cas no 125131-53-5 (Septamycin,27-methoxy-, (27S)- (9CI))

Septamycin,27-methoxy-, (27S)- (9CI) structure
125131-53-5 structure
Product Name:Septamycin,27-methoxy-, (27S)- (9CI)
CAS No:125131-53-5
MF:C49H84O17
MW:945.181077957153
CID:143601
PubChem ID:3081727
Update Time:2025-04-19

Septamycin,27-methoxy-, (27S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Septamycin,27-methoxy-, (27S)- (9CI)
    • 2-[2-hydroxy-6-[[2-[5-[5-(6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-methoxy-5-(5-methoxy-6-methyloxan
    • 125131-53-5
    • CP 82009
    • Septamycin, 27-methoxy-, (27S)-
    • CP 82,009
    • 2-[2-Hydroxy-6-[[2-[5-[5-(6-hydroxy-4-methoxy-3,5,6-trimethyloxan-2-yl)oxolan-2-yl]oxolan-2-yl]-3,7-dimethoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-4-methoxy-5-(5-methoxy-6-methyloxan-2-yl)oxy-3,5-dimethyloxan-2-yl]propanoic acid
    • CP-82,009
    • CP-82009
    • Inchi: 1S/C49H84O17/c1-24-40(56-13)26(3)47(10,52)65-41(24)35-17-16-33(60-35)34-18-20-37(61-34)46(9)43(58-15)28(5)49(66-46)25(2)36(55-12)22-31(62-49)23-38-45(8,64-39-21-19-32(54-11)30(7)59-39)42(57-14)27(4)48(53,63-38)29(6)44(50)51/h24-43,52-53H,16-23H2,1-15H3,(H,50,51)
    • InChI Key: IBYYDBPHSZNNHJ-UHFFFAOYSA-N
    • SMILES: O1C(C)(C2CCC(C3CCC(C4C(C)C(C(C)C(C)(O)O4)OC)O3)O2)C(C(C)C21C(C)C(CC(CC1C(C)(C(C(C)C(C(C(=O)O)C)(O)O1)OC)OC1CCC(C(C)O1)OC)O2)OC)OC

Computed Properties

  • Exact Mass: 944.57102
  • Monoisotopic Mass: 944.571
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 14
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 25
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 198Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 896.4°C at 760 mmHg
  • Flash Point: 245.7°C
  • Refractive Index: 1.538
  • PSA: 197.75
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